Cas no 894903-63-0 (2-(3-benzoyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl)-N-(4-methylphenyl)acetamide)

• Product Name: 2-(3-benzoyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl)-N-(4-methylphenyl)acetamide
• CAS No: 894903-63-0
• MF: C₂₅H₂₁N₃O₃
• MW: 411.452545881271
• CID: 5424111
• Update Time: 2025-07-19

2-(3-benzoyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl)-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-benzoyl-7-methyl-4-oxo-1,8-naphthyridin-1-yl)-N-(4-methylphenyl)acetamide
• 2-(3-benzoyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl)-N-(4-methylphenyl)acetamide

• Inchi： 1S/C25H21N3O3/c1-16-8-11-19(12-9-16)27-22(29)15-28-14-21(23(30)18-6-4-3-5-7-18)24(31)20-13-10-17(2)26-25(20)28/h3-14H,15H2,1-2H3,(H,27,29)
• InChI Key： DROHWPHRZMHOFS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CN1C2=C(C=CC(C)=N2)C(=O)C(C(=O)C2=CC=CC=C2)=C1

Additional information on 2-(3-benzoyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl)-N-(4-methylphenyl)acetamide

Comprehensive Overview of 2-(3-benzoyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl)-N-(4-methylphenyl)acetamide (CAS No. 894903-63-0)

The compound 2-(3-benzoyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl)-N-(4-methylphenyl)acetamide, identified by its CAS No. 894903-63-0, is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure features a 1,8-naphthyridine core, a benzoyl group, and an acetamide moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, given its unique 4-oxo-1,4-dihydro configuration.

In recent years, the demand for novel small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine. 2-(3-benzoyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl)-N-(4-methylphenyl)acetamide aligns with this trend, as its structural attributes suggest possible interactions with protein kinases and other regulatory proteins. This has led to increased searches for "1,8-naphthyridine derivatives in drug design" and "benzoyl-acetamide compounds for therapeutic use," reflecting its relevance in contemporary research.

The synthesis of CAS No. 894903-63-0 involves multi-step organic reactions, including condensation and cyclization processes, to achieve its complex architecture. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification are critical for verifying its purity and structural integrity. These methods are frequently queried in scientific databases, underscoring the compound's technical significance. Additionally, its methylphenyl and naphthyridine components contribute to its lipophilicity, a property often explored in "bioavailability optimization" studies.

Beyond its biochemical applications, 2-(3-benzoyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl)-N-(4-methylphenyl)acetamide has garnered attention in computational chemistry. Molecular docking simulations and QSAR modeling are frequently employed to predict its binding affinities, a topic trending in "AI-driven drug discovery" forums. This intersection of experimental and in silico research highlights its versatility and aligns with the growing emphasis on rational drug design.

In summary, CAS No. 894903-63-0 represents a compelling case study in modern medicinal chemistry. Its structural complexity, coupled with its potential therapeutic applications, positions it as a valuable candidate for further investigation. As the scientific community continues to explore "next-generation kinase inhibitors" and "tailored small-molecule therapeutics," this compound is poised to remain a focal point of innovative research.